Cas no 2163336-39-6 (5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)
5-(2,6-Dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid is a pyrazole-based carboxylic acid derivative with a substituted phenyl ring at the 5-position. This compound is of interest in medicinal and agrochemical research due to its structural features, which allow for potential applications as an intermediate or active moiety in drug discovery and crop protection. The presence of the carboxylic acid group enables further functionalization, while the 2,6-dimethylphenyl substitution may enhance steric and electronic properties. Its well-defined molecular structure ensures consistency in synthetic applications, making it a valuable building block for developing biologically active compounds. The compound is typically characterized by HPLC, NMR, and mass spectrometry for purity verification.
2163336-39-6 structure
Product Name:5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
CAS No:2163336-39-6
MF:C13H14N2O2
MW:230.262463092804
CID:5817705
PubChem ID:165844758
Update Time:2025-06-06
5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
- EN300-1729469
- 2163336-39-6
-
- Inchi: 1S/C13H14N2O2/c1-8-5-4-6-9(2)11(8)12-10(13(16)17)7-14-15(12)3/h4-7H,1-3H3,(H,16,17)
- InChI Key: YDDHUESJNHFDJO-UHFFFAOYSA-N
- SMILES: OC(C1C=NN(C)C=1C1C(C)=CC=CC=1C)=O
Computed Properties
- Exact Mass: 230.105527694g/mol
- Monoisotopic Mass: 230.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55.1Ų
5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1729469-0.05g |
5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2163336-39-6 | 0.05g |
$900.0 | 2023-09-20 | ||
| Enamine | EN300-1729469-0.1g |
5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2163336-39-6 | 0.1g |
$943.0 | 2023-09-20 | ||
| Enamine | EN300-1729469-0.25g |
5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2163336-39-6 | 0.25g |
$985.0 | 2023-09-20 | ||
| Enamine | EN300-1729469-0.5g |
5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2163336-39-6 | 0.5g |
$1027.0 | 2023-09-20 | ||
| Enamine | EN300-1729469-1.0g |
5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2163336-39-6 | 1g |
$1070.0 | 2023-06-04 | ||
| Enamine | EN300-1729469-2.5g |
5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2163336-39-6 | 2.5g |
$2100.0 | 2023-09-20 | ||
| Enamine | EN300-1729469-5.0g |
5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2163336-39-6 | 5g |
$3105.0 | 2023-06-04 | ||
| Enamine | EN300-1729469-10.0g |
5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2163336-39-6 | 10g |
$4606.0 | 2023-06-04 | ||
| Enamine | EN300-1729469-1g |
5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2163336-39-6 | 1g |
$1070.0 | 2023-09-20 | ||
| Enamine | EN300-1729469-5g |
5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid |
2163336-39-6 | 5g |
$3105.0 | 2023-09-20 |
5-(2,6-dimethylphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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